1-(2-Chlorobenzyl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H12ClNO3/c13-10-4-2-1-3-8(10)6-14-7-9(12(16)17)5-11(14)15/h1-4,9H,5-7H2,(H,16,17)
• InChI Key: PUUMWLAHRHUIBU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CC=C2Cl)C(=O)O
• Molecular Formula: C12H12ClNO3
• DSSTOX Substance ID: DTXSID40372298
• Molecular Weight: 253.68 g/mol
• CAS RN: 175205-45-5

Description

“1-(2-Chlorobenzyl)-5-oxopyrrolidine-3-carboxylic acid” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The compound also has a carboxylic acid group (-COOH) and a chlorobenzyl group attached to the pyrrolidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 2-chlorobenzyl halide with a 5-oxopyrrolidine-3-carboxylic acid or its derivative. The exact method would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a carboxylic acid group, and a 2-chlorobenzyl group. The exact structure would need to be confirmed using spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The carboxylic acid group could undergo reactions such as esterification or amide formation. The chlorobenzyl group could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

Target of Action

The primary target of 1-(2-Chlorobenzyl)-5-oxopyrrolidine-3-carboxylic acid is Methionine aminopeptidase . This enzyme plays a crucial role in the removal of the methionine residue from the N-terminus of newly synthesized proteins, which is a critical step in protein maturation.

Mode of Action

The compound interacts with its target through a process similar to electrophilic aromatic substitution . The electrophile, in this case, the 1-(2-Chlorobenzyl)-5-oxopyrrolidine-3-carboxylic acid, forms a sigma-bond with the benzene ring of the target enzyme, generating a positively charged intermediate . This interaction results in changes to the enzyme’s activity, potentially altering protein synthesis.

Pharmacokinetics

Similar compounds are known to have variable absorption and distribution profiles, depending on factors such as the compound’s structure and the physiological environment . The metabolism and excretion of the compound would also be expected to vary based on these factors.

Action Environment

The action, efficacy, and stability of 1-(2-Chlorobenzyl)-5-oxopyrrolidine-3-carboxylic acid can be influenced by various environmental factors. These may include the pH and temperature of the physiological environment, the presence of other compounds or drugs, and specific characteristics of the target cells or tissues .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions. In general, contact with skin and eyes should be avoided, and inhalation or ingestion should be prevented.

Future Directions

The future research directions for this compound could involve further studies to determine its potential uses. This could include testing its biological activity, studying its mechanism of action, and optimizing its synthesis.